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Compound of Interest

Compound Name: 8-Azido-1-octanamine HCl

CAS No.: 1392515-98-8

Cat. No.: B2807159

Get Quote

Introduction & Molecule Profile[1][2]
8-Azido-1-octanamine HCl (CAS: 867338-63-4) is a versatile bifunctional linker designed to

bridge the gap between standard amine-reactive chemistry and bioorthogonal "Click"

chemistry.

Unlike short-chain azides (e.g., 3-azidopropylamine), the C8-octyl spacer in this molecule

provides significant steric clearance. This reduces the "burial" of the azide group on the protein

surface, ensuring high reactivity in subsequent Click reactions (CuAAC or SPAAC) with alkyne-

modified payloads.

Key Chemical Features[1][3][4][5][6][7][8]
Amine Terminus (

): The reactive handle for conjugation to the protein. It targets activated carboxylic acids (via
EDC/NHS) or aldehydes (via reductive amination).

Azide Terminus (
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): The bioorthogonal handle.[1][2] It is chemically inert under physiological conditions but
reacts rapidly with alkynes.

Octyl Spacer (

): Provides hydrophobicity and flexibility. Note: The hydrophobicity of the C8 chain can alter
the solubility profile of the protein if labeling density (DOL) is too high.

Mechanism of Action
This guide covers two distinct conjugation strategies. The choice depends on the required

selectivity:

Global Carboxyl Modification (High Yield): Targets surface-exposed Glutamic Acid (Glu),

Aspartic Acid (Asp), and the C-terminus. Best for attaching high loads of small molecules

where site-specificity is not critical.

Site-Specific Glycan Modification (Antibody-Optimized): Targets oxidized sugar moieties on

the Fc region of antibodies. Best for Antibody-Drug Conjugates (ADCs) to preserve antigen-

binding affinity.

Workflow Visualization
The following diagram illustrates the logical flow for both protocols:
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Caption: Logical workflow for converting native protein functional groups into azide handles

using 8-Azido-1-octanamine.

Protocol A: Global Carboxyl-to-Azide Conversion
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Best for: BSA, KLH, enzymes, and non-antibody proteins. Chemistry: Carbodiimide activation

(EDC) stabilized by Sulfo-NHS.

Materials Required[1][2][3][4][5][8][9][10][11][12]
Target Protein: 1–5 mg/mL in Activation Buffer.[3]

Linker: 8-Azido-1-octanamine HCl (dissolved to 50 mM in dry DMSO).

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): Prepare fresh.

Sulfo-NHS (N-hydroxysulfosuccinimide): Stabilizes the active ester.[4]

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.[5][3]

Coupling Buffer: PBS (pH 7.2–7.5). Must be amine-free.[3]

Step-by-Step Procedure
Protein Preparation: Buffer exchange the protein into Activation Buffer (MES, pH 6.0).

Why? The carboxyl-EDC reaction is most efficient at pH 5.0–6.0, while minimizing

hydrolysis of the active intermediate.

Activation (The "Two-Step" Method):

Add EDC to the protein solution (Final conc: 2 mM).[5]

Immediately add Sulfo-NHS (Final conc: 5 mM).

Incubate for 15 minutes at Room Temperature (RT).

Critical: We use a two-step method here. If you mix the amine-linker, EDC, and protein

simultaneously, the EDC will crosslink the protein's own lysines to its carboxyls

(polymerization). By activating first, we create stable NHS-esters.[6][3]

Quench/Desalt (Optional but Recommended): Add 20 mM 2-Mercaptoethanol (2-ME) to

quench excess EDC, or pass through a Zeba™ Spin Desalting Column equilibrated with

Coupling Buffer (PBS, pH 7.2).
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Why? Removing excess EDC prevents it from reacting with the amine group of the 8-

Azido-1-octanamine, which would ruin the linker.

Conjugation:

Add 8-Azido-1-octanamine HCl stock to the activated protein.

Ratio: Use a 20–50 molar excess of linker over protein.[3]

Adjust pH to 7.2–7.5 if necessary (the reaction requires the unprotonated amine).

Incubate for 2 hours at RT or Overnight at 4°C.

Purification: Remove excess linker via dialysis (10k MWCO) or size-exclusion

chromatography (PD-10 column) into storage buffer (PBS).

Protocol B: Site-Specific Glycan Modification
(Antibodies)
Best for: Monoclonal Antibodies (mAbs), IgG. Chemistry: Periodate Oxidation followed by

Reductive Amination.

Materials Required[1][2][3][4][5][8][9][10][11][12]
Antibody: IgG (1–5 mg/mL) in PBS.

Sodium Periodate (NaIO4): Oxidizing agent.

Sodium Cyanoborohydride (NaCNBH3): Mild reducing agent (Caution: Toxic).

Linker: 8-Azido-1-octanamine HCl.

Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5.

Step-by-Step Procedure
Oxidation of Glycans:

Buffer exchange antibody into Oxidation Buffer (pH 5.5).
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Add cold NaIO4 to a final concentration of 10 mM.

Incubate for 30 minutes on ice in the dark.

Mechanism:[3][7] This cleaves cis-diols on the Fc-region glycans, generating reactive

aldehyde groups.

Removal of Oxidant:

Pass the sample through a desalting column equilibrated with PBS (pH 7.2).[5]

Critical: Residual periodate will oxidize the amine linker or the protein if not removed.

Reductive Amination:

Add 8-Azido-1-octanamine HCl (50-fold molar excess).

Add NaCNBH3 to a final concentration of 50 mM.

Note: Perform this step in a fume hood.

Incubate for 12–18 hours at 4°C or 4 hours at RT.

Mechanism:[8][7] The linker amine forms a Schiff base with the aldehyde, which is

immediately reduced by cyanoborohydride to a stable secondary amine bond.

Purification: Dialyze extensively against PBS to remove unreacted linker and toxic

cyanoborohydride byproducts.

Quality Control & Validation
Before proceeding to Click chemistry, you must validate that the azide has been successfully

installed.

Method 1: DBCO-Fluorophore Shift Assay (SDS-PAGE)
Take a small aliquot (5 µg) of your Protein-N3.

Incubate with a DBCO-Cy5 or DBCO-PEG4-Flag (2x molar excess) for 30 mins.
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Run SDS-PAGE.

Result: The fluorescent band should co-migrate with the protein (Coomassie stain). If using a

large PEG-DBCO, you will see a molecular weight shift upwards.

Method 2: Intact Mass Spectrometry
Expected Mass Shift: +153.2 Da per conjugation event.

Linker MW (free base): ~170 Da.

Loss of Water (Condensation): -18 Da.

Net add: +152–153 Da.

Note: The HCl salt (MW ~206) loses HCl upon dissolution/neutralization, so the added mass

is based on the free amine structure.

Troubleshooting Table
Issue Probable Cause Solution

Precipitation
Over-labeling with hydrophobic

C8 linker.

Reduce linker molar excess

(e.g., from 50x to 20x) or add

5-10% DMSO to reaction.

Low Conjugation Yield
Hydrolysis of NHS ester

(Protocol A).

Ensure Activation Buffer is pH

6.0 and move quickly to Step

4.

Protein Crosslinking
EDC reacted with protein

amines.[3]

Strictly follow the Two-Step

protocol; remove excess EDC

before adding linker.

No "Click" Reaction Azide buried in protein fold.

The C8 spacer usually

prevents this, but ensure the

protein is not aggregated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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